Cas no 88620-55-7 (2-Buten-1-one, 3-(octadecylamino)-1-phenyl-)

• Product Name: 2-Buten-1-one, 3-(octadecylamino)-1-phenyl-
• CAS No: 88620-55-7
• MF: C₂₈H₄₇NO
• MW: 413.678888559341
• CID: 626730
• PubChem ID: 71319116
• Update Time: 2025-04-19

2-Buten-1-one, 3-(octadecylamino)-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• 2-Buten-1-one, 3-(octadecylamino)-1-phenyl-
• 3-(octadecylamino)-1-phenylbut-2-en-1-one
• 88620-55-7
• DTXSID00749164

• Inchi： 1S/C28H47NO/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-21-24-29-26(2)25-28(30)27-22-19-18-20-23-27/h18-20,22-23,25,29H,3-17,21,24H2,1-2H3
• InChI Key： DDWNFYIOXIRLTN-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)C=C(C)NCCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 413.365765123g/mol
• Monoisotopic Mass: 413.365765123g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 30
• Rotatable Bond Count: 20
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 11.6
• Topological Polar Surface Area: 29.1Ų